Cas no 19479-83-5 (Piperazine,1,1'-(1,2-ethanediyl)bis-)

Piperazine,1,1'-(1,2-ethanediyl)bis-, also known as 1,2-bis(piperazin-1-yl)ethane, is a bis-piperazine derivative featuring a central ethylene bridge linking two piperazine rings. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a chelating ligand or intermediate in synthesis. Its symmetrical design enhances binding efficiency with metal ions, making it useful in catalysis and material science. The compound's rigid yet flexible backbone allows for tailored modifications, facilitating its role in drug development, particularly for antitumor and antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes. Its stability and solubility in common solvents further support its utility in synthetic and analytical applications.

Piperazine,1,1'-(1,2-ethanediyl)bis- structure

19479-83-5 structure

Product Name:Piperazine,1,1'-(1,2-ethanediyl)bis-

CAS No:19479-83-5

MF:C₁₀H₂₂N₄

MW:198.308481693268

CID:172745

PubChem ID:88087

Update Time:2025-05-28

Piperazine,1,1'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

- Piperazine,1,1'-(1,2-ethanediyl)bis-
- Dipiperazinylethane
- 1,1'-(1,2-Ethanediyl)bispiperazine
- 1,1'-ethylenedipiperazine
- 1,1'-Ethylenebispiperazine
- 1,1'-Ethylenebis(piperazine)
- 1,1'-ethane-1,2-diyldipiperazine
- 1,1'-(1,2-ethanediyl)bis-Piperazine
- EU-0066849
- Oprea1_305631
- C10H22N4
- 19479-83-5
- 1-(2-piperazin-1-ylethyl)piperazine
- 1-[2-(PIPERAZIN-1-YL)ETHYL]PIPERAZINE
- EINECS 243-099-8
- DTXSID1066499
- SR-01000389959
- AKOS000541731
- NS00026350
- EN300-5172241
- XDHVNMPVLPEHND-UHFFFAOYSA-N
- 1,2-Di(piperazin-1-yl)ethane
- CS-0449269
- SCHEMBL237512
- Piperazine, 1,1'-(1,2-ethanediyl)bis-
- Oprea1_615820
- SR-01000389959-1
- Inchi： 1S/C10H22N4/c1-5-13(6-2-11-1)9-10-14-7-3-12-4-8-14/h11-12H,1-10H2
- InChI Key： XDHVNMPVLPEHND-UHFFFAOYSA-N
- SMILES： N1(CCNCC1)CCN1CCNCC1

Computed Properties

Exact Mass: 198.18466
Monoisotopic Mass: 198.18444672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 30.5Å²

Experimental Properties

PSA: 30.54

Piperazine,1,1'-(1,2-ethanediyl)bis- Pricemore >>

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